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This technical guide provides a comprehensive overview of the synthesis of the radionuclide
Gold-193 (193Au) from a mercury (Hg) parent. The document is intended for researchers,
scientists, and drug development professionals interested in the production of this and other
gold isotopes for potential applications in nuclear medicine and radiopharmaceutical
development.

Introduction

Gold-193 is a radioactive isotope of gold with a half-life of 17.65 hours. It decays via electron
capture to Platinum-193 (193Pt), emitting a spectrum of gamma rays and X-rays.[1] The
production of 193Au can be achieved through various nuclear reactions, with the transmutation
of mercury isotopes being a key method. This guide focuses on the production of 193Au from a
mercury target, detailing the nuclear reactions, experimental procedures, and chemical
separation techniques.

Nuclear Reactions for the Production of Gold-193
from Mercury

The synthesis of 193Au from mercury primarily involves the bombardment of mercury targets
with high-energy particles, such as protons or photons. The principal nuclear reactions include:
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e Proton-induced reactions: Protons accelerated in a cyclotron can be used to irradiate a
mercury target. The relevant reaction is of the type Hg(p,xn)193Au, where 'X' represents the
number of neutrons emitted.

o Photonuclear reactions: High-energy photons (gamma rays), typically produced via
bremsstrahlung from an electron accelerator, can induce a (y,pxn) reaction in mercury
isotopes to yield 193Au.

While experimental cross-section data for the specific Hg(p,xn)193Au and Hg(d,xn)193Au
reactions are not widely available in summary tables, studies on proton-induced reactions on
gold have measured the production cross-sections for 193Hg, which then decays to 193Au.[2]

Experimental Protocols

The production of 193Au from a mercury target involves three main stages: target preparation,
irradiation, and chemical separation.

Target Preparation

The choice of mercury target material is crucial. Both natural mercury and enriched mercury
isotopes can be used. For the production of other gold isotopes like 198Au and 199Au via
photonuclear reactions, enriched 199Hg or 200Hg targets are often preferred to enhance the
yield and radionuclidic purity.[3][4] For research purposes, natural mercury (natHg) or its
compounds, such as mercury(l) chloride (Hg2ClI2), can be utilized.[3]

The target is typically encapsulated in a suitable container that can withstand the beam energy
and temperature during irradiation. For instance, in photonuclear production, mercury can be
placed in a cylindrical polypropylene container.[3]

Irradiation

The irradiation parameters depend on the chosen nuclear reaction and the type of accelerator
used.

e Proton Irradiation: A proton beam with energies in the range of tens of MeV is directed onto
the mercury target. The beam current and irradiation time are optimized to maximize the
production of 193Au while minimizing the formation of undesirable impurities.
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e Photon Irradiation: An electron beam from a linear accelerator is used to generate high-
energy bremsstrahlung photons by striking a high-Z converter material (e.g., tungsten).
These photons then irradiate the mercury target. For example, to produce other gold
isotopes, irradiations have been performed with an average electron current of 16 nA for
several hours.[3]

The following diagram illustrates a general workflow for the production of Gold-193 from a
mercury target.
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General workflow for the synthesis of Gold-193 from a mercury target.

Radiochemical Separation and Purification

After irradiation, the microscopic quantities of 193Au must be chemically separated from the
bulk mercury target and other potential radio-impurities. Several methods can be employed for
this separation.

Target Dissolution

The irradiated mercury target is first dissolved in a suitable acid. Aqua regia (a mixture of nitric
acid and hydrochloric acid) is effective for dissolving both mercury and gold.[3]

Separation Techniques

4.2.1. Solvent Extraction: This technique relies on the differential solubility of gold and mercury
compounds in immiscible liquid phases. Gold can be selectively extracted from an acidic
solution containing mercury into an organic solvent.
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4.2.2. lon-Exchange Chromatography: This is a powerful method for separating ions based on
their affinity for an ion-exchange resin. Gold and mercury can be separated by using a suitable
resin and eluting with different acid concentrations. For example, strong-base anion-exchange
resins can be used to adsorb gold and mercury, which can then be selectively eluted.[5]
Studies have shown that CL resin has a high uptake of both gold and mercury from HCI
solutions.[6]

4.2.3. Amalgamation: This method involves the formation of an alloy of mercury with gold,
known as an amalgam. While this is a common technique in gold mining, its application in
radiochemical separation of trace amounts of gold would require specialized procedures. The
gold can be recovered from the amalgam by heating to evaporate the mercury, a process that
must be conducted in a well-ventilated and controlled environment due to the high toxicity of
mercury vapor.[7] Alternatively, the amalgam can be treated with nitric acid, which dissolves the
mercury but not the gold.[7]

The following diagram outlines the key steps in the chemical separation process.
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Chemical separation pathways for Gold-193 from a mercury target.

Data Presentation

Quantitative data on the production of 193Au from mercury is not extensively tabulated in the
literature. However, related data for other gold isotopes produced from mercury via
photonuclear reactions is available.
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Production ]
Isotope ) Target Yield (kBqg/pA-h)
Reaction
198Hg(y,n)197Au + n
198Au natHg ~80
-> 198Au
199Au 200Hg(y,p)199Au natHg ~80
196Au 198Hg(y,pn)196Au natHg ~8
200Au 202Hg(y,pn)201Au natHg ~4800

Table adapted from data on photonuclear production of gold isotopes from natural mercury.[3]

Applications in Research and Drug Development

While specific applications of 193Au in drug development are not well-documented, other gold
radioisotopes have shown promise in nuclear medicine.[8] Gold isotopes can be used for both
diagnostic imaging and targeted radionuclide therapy.[9]

e Radiolabeling: Gold nanopatrticles (AuNPs) are extensively studied as drug delivery vehicles.
[4] Radioactive gold isotopes can be incorporated into these nanoparticles to create
theranostic agents, which combine diagnostic imaging and therapy.

o Tracer Studies:193Au could potentially be used as a radiotracer in preclinical studies to
investigate the biodistribution and pharmacokinetics of gold-based nanomaterials or other
drug delivery systems.[10]

e Imaging: Although not as common as other imaging isotopes, the gamma emissions from
193Au could potentially be utilized for single-photon emission computed tomography
(SPECT) in preclinical settings.[11][12]

Conclusion

The synthesis of Gold-193 from a mercury parent is a feasible process, primarily through
proton- or photon-induced nuclear reactions. While detailed experimental protocols and
guantitative yield data for 193Au are not as abundant as for other gold isotopes, the general
principles of targetry, irradiation, and chemical separation are well-established. Further
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research is warranted to optimize the production and purification of 193Au and to explore its
potential applications in the development of novel radiopharmaceuticals and targeted
therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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parent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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